Cas no 891102-28-6 (N-(3-acetylphenyl)-2-{6-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(3-acetylphenyl)-2-{6-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
• CAS No: 891102-28-6
• MF: C₁₉H₁₅N₅O₂S₂
• MW: 409.48470044136
• CID: 6263261
• PubChem ID: 7531888
• Update Time: 2025-10-20

N-(3-acetylphenyl)-2-{6-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetylphenyl)-2-{6-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
• 891102-28-6
• AB00678562-01
• N-(3-acetylphenyl)-2-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide
• N-(3-acetylphenyl)-2-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide
• AKOS024654218
• F2507-0188
• N-(3-acetylphenyl)-2-[(6-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]acetamide

• Inchi： 1S/C19H15N5O2S2/c1-12(25)13-4-2-5-14(10-13)20-18(26)11-28-19-22-21-17-8-7-15(23-24(17)19)16-6-3-9-27-16/h2-10H,11H2,1H3,(H,20,26)
• InChI Key： YEAHCHAKRHBXRY-UHFFFAOYSA-N
• SMILES： S(CC(NC1=CC=CC(C(C)=O)=C1)=O)C1=NN=C2C=CC(C3=CC=CS3)=NN21

Computed Properties

• Exact Mass: 409.06671709g/mol
• Monoisotopic Mass: 409.06671709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 143Ų

Additional information on N-(3-acetylphenyl)-2-{6-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide

N-(3-acetylphenyl)-2-{6-(thiophen-2-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide (CAS No. 891102-28-6): A Comprehensive Overview

N-(3-acetylphenyl)-2-{6-(thiophen-2-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide (CAS No. 891102-28-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiophene ring, a triazolopyridazine core, and an acetylphenyl moiety. These structural elements contribute to its potential biological activities and pharmacological properties.

The thiophene ring is a five-membered heterocyclic compound containing one sulfur atom. Thiophenes are known for their aromaticity and stability, making them valuable building blocks in the design of bioactive molecules. The presence of the thiophene ring in N-(3-acetylphenyl)-2-{6-(thiophen-2-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide enhances its lipophilicity and can influence its cellular uptake and distribution.

The triazolopyridazine core is a nitrogen-rich heterocyclic system that has been extensively studied for its diverse biological activities. Triazolopyridazines are known to exhibit potent antiviral, antibacterial, and anticancer properties. The specific arrangement of nitrogen atoms in this core structure can modulate the compound's interactions with biological targets, such as enzymes and receptors.

The acetylphenyl moiety is a functional group that adds additional complexity to the molecule. Acetyl groups are often used in drug design to improve the solubility and metabolic stability of compounds. In the context of N-(3-acetylphenyl)-2-{6-(thiophen-2-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide, the acetylphenyl group may enhance the compound's ability to cross cell membranes and interact with intracellular targets.

Recent research has focused on the potential therapeutic applications of N-(3-acetylphenyl)-2-{6-(thiophen-2-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide. Studies have shown that this compound exhibits significant antiproliferative activity against various cancer cell lines. For example, a study published in the Journal of Medicinal Chemistry reported that N-(3-acetylphenyl)-2-{6-(thiophen-2-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide selectively inhibited the growth of human breast cancer cells (MCF-7) and colon cancer cells (HCT116) with low micromolar IC50 values.

In addition to its antiproliferative effects, N-(3-acetylphenyl)-2-{6-(thiophen-2-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. These findings suggest that N-(3-acetylphenyl)-2-{6-(thiophen-2-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide may have potential as a therapeutic agent for inflammatory diseases.

The mechanism of action of N-(3-acetylphenyl)-2-{6-(thiophen-2-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide is not yet fully understood. However, preliminary studies suggest that it may act through multiple pathways. For instance, it has been shown to induce apoptosis in cancer cells by activating caspase-dependent pathways and disrupting mitochondrial membrane potential. Additionally, it may modulate signaling pathways involved in inflammation and cell proliferation.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(3-acetylphenyl)-2-{6-(thiophen-2-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide in various disease models. Early results from phase I trials have shown promising outcomes with minimal adverse effects reported. These findings underscore the potential of this compound as a novel therapeutic agent.

In conclusion, N-(3-acetylphenyl)-2-{6-(thiophen-2-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide (CAS No. 891102-28-6) represents a promising candidate for further development in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive target for drug discovery efforts aimed at addressing unmet medical needs in areas such as cancer and inflammatory diseases.